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Compound of Interest

2-Methylindolin-1-amine
Compound Name:
hydrochloride

Cat. No.: B195251

An In-depth Technical Guide to 2-Methylindolin-
1-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 2-Methylindolin-1-amine hydrochloride. The information is intended to
support research and development activities in the fields of medicinal chemistry, organic
synthesis, and pharmacology.

Chemical and Physical Properties

2-Methylindolin-1-amine hydrochloride is a heterocyclic amine that serves as a key
intermediate in the synthesis of various pharmaceutical compounds, most notably the
antihypertensive drug Indapamide.[1][2][3] It is commercially available as a white to light brown
crystalline solid.[1][4]

Structural and Molecular Data
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Property Value Reference

2-methyl-2,3-dihydroindol-1-
IUPAC Name _ ) [2][5]
amine;hydrochloride

1-Amino-2-methylindoline
Synonyms hydrochloride, Indapamide [5]1[6]
Impurity C as Hydrochloride

Molecular Formula CoH13CIN2 [1][5]
Molecular Weight 184.67 g/mol [1][2]
CAS Number 102789-79-7 [1][6]
Free Base CAS 31529-46-1 [5]1[6]
Canonical SMILES CC1CC2=CC=CC=C2N1N.CI [11[5]

INChl=1S/C9H12N2.CIH/c1-7-
InChl 6-8-4-2-3-5-9(8)11(7)10;/h2- 5]
5,7H,6,10H2,1H3;1H

Physical Properties

The reported physical properties of 2-Methylindolin-1-amine hydrochloride exhibit some
variability in the literature, particularly concerning its melting point. It is recommended that
users verify these properties for their specific batch.
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White to light brown crystalline

Appearance , [1][4]
solid

Melting Point 272 °C [1][7]

>163 °C (decomposes) [4]18]

N ) 256.9 °C at 760 mmHg (likely
Boiling Point [°]
for the free base)

Soluble in water. Slightly
Solubility soluble in heated chloroform [1][4]

and methanol.

Synthesis and Purification

The primary synthetic route to 2-Methylindolin-1-amine hydrochloride involves the N-
amination of 2-methylindoline. A common method is the nitrosation of 2-methylindoline followed
by reduction of the resulting N-nitroso intermediate.

Experimental Protocol: Synthesis of 1-Amino-2-
methylindoline

The following protocol is adapted from a patented procedure for the synthesis of the free base,
1-amino-2-methylindoline. The hydrochloride salt can be obtained by subsequent treatment
with hydrochloric acid.

Materials:

2-methylindoline (140 g)

Methanol (1 L)

Concentrated hydrochloric acid (approx. 95 ml)

Sodium nitrite (73 g) in water (25% solution)
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Sodium bicarbonate

Zinc dust (156 g)

Ammonium carbonate (264 g) in water (1 L)
Toluene

Heptane

Procedure:

Dissolve 2-methylindoline in methanol in a suitable reaction vessel.
Add concentrated hydrochloric acid to the solution and cool to 15 °C.

Slowly add the sodium nitrite solution dropwise while maintaining the temperature between
5-10 °C.

Adjust the pH of the solution to approximately 7.5 with sodium bicarbonate.
Add zinc dust to the mixture.

While keeping the mixture at about 5 °C, add the ammonium carbonate solution over a
period of approximately 1.5 hours.

Stir the mixture at 5-10 °C, then warm to 40 °C.

Filter the reaction mixture and wash the residue with toluene.

Separate the combined filtrate and washes, and discard the aqueous layer.
Remove the toluene in vacuo.

Recrystallize the residue from heptane to yield 1-amino-2-methylindoline.

To obtain the hydrochloride salt, the purified free base can be dissolved in a suitable solvent

(e.g., isopropanol) and treated with a stoichiometric amount of hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Buy 2-Methylindolin-1-amine hydrochloride (EVT-1200659) | 102789-79-7
[evitachem.com]

¢ 2. bocsci.com [bocsci.com]

¢ 3. 1-Amino-2-methylindoline hydrochloride | 102789-79-7 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b195251?utm_src=pdf-body-img
https://www.benchchem.com/product/b195251?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-1200659
https://www.evitachem.com/product/evt-1200659
https://www.bocsci.com/product/2-methylindolin-1-amine-hydrochloride-cas-31529-47-2-473242.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3274583.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 1-Amino-2-methylindoline hydrochloride Five Chongging Chemdad Co. , Ltd
[chemdad.com]

e 5. 1-Amino-2-methylindoline Hydrochloride | LGC Standards [lgcstandards.com]
e 6. 2,3-Dihydro-2-methyl-1H-indol-1-amine Hydrochloride [Igcstandards.com]
e 7. anaxlab.com [anaxlab.com]

» 8. Kinetics and Mechanism of The Oxidation of 2-Methylindole by Alkaline Potassium
Hexacyanoferrate(lll) [ejchem.journals.ekb.eg]

e 9. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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